Cas no 297765-48-1 ((1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol
• CAS No: 297765-48-1
• MF: C₈H₈FN₃O
• MW: 181.167024612427
• CID: 5043638
• PubChem ID: 86767849
• Update Time: 2025-10-29

(1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Fluorophenyl)-2-azidoethanol
• (1S)-2-azido-1-(4-fluorophenyl)ethanol
• NE42774
• (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H8FN3O/c9-7-3-1-6(2-4-7)8(13)5-11-12-10/h1-4,8,13H,5H2/t8-/m1/s1
• InChI Key： UXUMHJVJTPERCC-MRVPVSSYSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 181.06514005 g/mol
• Monoisotopic Mass: 181.06514005 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.17
• XLogP3: 2.1
• Topological Polar Surface Area: 34.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol

Comprehensive Guide to (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol (CAS No. 297765-48-1): Properties, Applications, and Market Insights

(1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol (CAS No. 297765-48-1) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound features a unique azido group and a fluorophenyl moiety, making it valuable for applications such as drug development, click chemistry, and material science. Researchers and manufacturers often search for high-purity (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol suppliers due to its growing demand in medicinal chemistry.

The compound's molecular structure includes a stereocenter at the 1-position, which is critical for its biological activity and synthetic utility. Its azido functionality enables participation in Huisgen cycloaddition reactions, a cornerstone of modern click chemistry. This property has made it a popular choice for bioconjugation and polymer synthesis, aligning with current trends in green chemistry and sustainable materials.

In pharmaceutical applications, (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol serves as a key intermediate for developing fluorinated bioactive molecules. The presence of the 4-fluorophenyl group enhances metabolic stability and binding affinity in drug candidates, addressing common challenges in drug discovery. Recent studies highlight its use in CNS-targeting therapeutics, a hot topic in neuroscience research.

From a synthetic chemistry perspective, this compound's chiral purity is crucial for asymmetric synthesis. Laboratories often inquire about enantioselective synthesis of (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol methods, reflecting the industry's focus on stereocontrolled reactions. The compound's stability under various conditions makes it suitable for multistep synthetic routes, another frequent search topic among organic chemists.

The market for 297765-48-1 has grown significantly due to increasing demand from contract research organizations and academic institutions. Current trends show particular interest in scalable production methods and cost-effective purification techniques for this intermediate. Suppliers emphasizing GMP-grade (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol have seen increased inquiries from pharmaceutical developers.

Analytical characterization of this compound typically involves chiral HPLC and NMR spectroscopy, with many researchers searching for detailed spectroscopic data for CAS 297765-48-1. The fluorine atom provides a useful 19F NMR handle for reaction monitoring, a technique gaining popularity in process chemistry. These analytical aspects make it a frequent subject in method development discussions.

Safety considerations for handling (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol focus on standard organic laboratory practices, with particular attention to the azido group's potential reactivity. This aligns with growing industry emphasis on laboratory safety protocols, a trending topic in chemical education and workplace training programs.

Future applications of this compound may expand into PET radiopharmaceuticals development, leveraging the fluorine atom for isotopic labeling. This potential connects to current research trends in molecular imaging and diagnostic agents, areas experiencing rapid growth in the pharmaceutical sector. The compound's versatility positions it well for emerging technologies in targeted drug delivery systems.

For researchers seeking custom synthesis of 297765-48-1, several contract manufacturers offer tailored solutions with varying enantiomeric excess specifications. The market has seen innovation in continuous flow synthesis approaches for such chiral building blocks, reflecting broader industry movements toward process intensification.

In summary, (1S)-2-azido-1-(4-fluorophenyl)ethan-1-ol represents an important tool for modern synthetic and medicinal chemistry. Its unique structural features address multiple current research needs, from click chemistry applications to fluorinated drug development. As the chemical industry continues to evolve, this compound's relevance in cutting-edge research and industrial applications is likely to increase further.